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Compound of Interest

Compound Name:
1,5-Naphthyridine-2-carboxylic

acid

Cat. No.: B1353152 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

1,5-Naphthyridine-2-carboxylic acid, tailored for researchers, scientists, and professionals in

drug development. The following procedures are designed to ensure a safe laboratory

environment and compliance with standard safety protocols.

Chemical Identifier:

Compound Name CAS Number

1,5-Naphthyridine-2-carboxylic acid 49850-62-6

Hazard Identification and Personal Protective
Equipment (PPE)
1,5-Naphthyridine-2-carboxylic acid is classified as a hazardous substance that can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Adherence to the

following personal protective equipment (PPE) guidelines is mandatory to minimize exposure

and ensure personal safety.

Summary of Required Personal Protective Equipment:
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Protection Type Required Equipment Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations.

[2][3]

Hand Protection Chemical-Impermeable Gloves

Nitrile or other appropriate

resistant gloves should be

worn.[1][4]

Body Protection Laboratory Coat
Standard lab coat to protect

against skin contact.[3][4]

Respiratory Protection Fume Hood or Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood.[3][4] If ventilation is

inadequate, a NIOSH/MSHA

approved respirator is

necessary.[2][5]

Experimental Protocols: Handling and Storage
Procedures
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

compound.

Handling Protocol:

Engineering Controls: Always handle 1,5-Naphthyridine-2-carboxylic acid in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation of

dust or fumes.[3][4] Ensure that eyewash stations and safety showers are readily accessible.

[2][5]

Personal Hygiene: Avoid all personal contact with the substance.[3][4] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly with soap and water after handling.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/1-5-naphthyridine-2-carboxylicacid.htm
https://aksci.com/sds/4264DZ_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/4264DZ_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/4264DZ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO01212DA&productDescription=%281%2C8-NAPHTHYRIDINE-2-CAR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1353152?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/4264DZ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO01212DA&productDescription=%281%2C8-NAPHTHYRIDINE-2-CAR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/4264DZ_SDS.pdf
https://aksci.com/sds/4264DZ_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preventing Contamination: Take off any contaminated clothing and wash it before reuse.[1]

[4]

Storage Protocol:

Container Integrity: Keep the container tightly closed when not in use.[1][4]

Storage Conditions: Store in a cool, dry, and well-ventilated place, away from incompatible

materials.[4]

Security: The storage area should be secure, and the substance should be stored locked up.

[1][4]

Emergency Response and First Aid
In the event of exposure, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

If on Skin

Wash the affected area with plenty of water.[1] If

skin irritation occurs, seek medical attention.[1]

[4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1][4] Seek immediate

medical attention.

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing.[1][4] If the person

feels unwell, seek medical help.[1]

If Swallowed
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[4]
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The disposal of 1,5-Naphthyridine-2-carboxylic acid and its containers must be handled as

hazardous waste in accordance with all applicable local, state, and federal regulations.[1]

Step-by-Step Disposal Protocol:

Waste Collection: Collect waste material in a designated, properly labeled, and sealed

hazardous waste container.[3]

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name,

"1,5-Naphthyridine-2-carboxylic acid."

Do Not Mix: Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Consult EHS: Contact your institution's EHS department or a licensed hazardous waste

disposal company to arrange for proper disposal.

Prohibited Disposal: Never dispose of this chemical down the drain or in the regular trash.[3]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for selecting the appropriate

personal protective equipment when handling 1,5-Naphthyridine-2-carboxylic acid.
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Hazard Assessment

PPE Selection

Action

Start: Handling
1,5-Naphthyridine-2-carboxylic acid

Hazard Identification:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Eye/Face Protection:
Safety Goggles or Face Shield

Always Required

Hand Protection:
Chemical-Impermeable Gloves

Always Required

Body Protection:
Laboratory Coat

Always Required

Respiratory Protection:
Work in Fume Hood

Always Required

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1,5-Naphthyridine-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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